4-(1-methylcyclopropyl)phenol
Description
Synthesis Analysis
While there isn’t specific information on the synthesis of “4-(1-methylcyclopropyl)phenol”, the synthesis of substituted phenols is well-documented. A scalable and green protocol has been developed for the synthesis of substituted phenols via ipso-hydroxylation of arylboronic acids in ethanol . This method utilizes the combination of aqueous hydrogen peroxide as the oxidant and H2O2/HBr as the reagent under simple and convenient conditions .Chemical Reactions Analysis
Phenols, which “4-(1-methylcyclopropyl)phenol” is a type of, are highly reactive substrates for electrophilic halogenation, nitration, sulfonation, and Friedel-Crafts reactions .Mechanism of Action
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-(1-methylcyclopropyl)phenol involves the alkylation of phenol with 1-methylcyclopropyl bromide in the presence of a base.", "Starting Materials": [ "Phenol", "1-Methylcyclopropyl bromide", "Base (e.g. potassium carbonate)", "Solvent (e.g. dimethylformamide)" ], "Reaction": [ "Add phenol and base to a solvent and stir to dissolve.", "Add 1-methylcyclopropyl bromide dropwise to the reaction mixture while stirring.", "Heat the reaction mixture to reflux for several hours.", "Cool the reaction mixture and extract the product with a suitable solvent.", "Purify the product by recrystallization or column chromatography." ] } | |
CAS RN |
695178-86-0 |
Product Name |
4-(1-methylcyclopropyl)phenol |
Molecular Formula |
C10H12O |
Molecular Weight |
148.2 |
Purity |
95 |
Origin of Product |
United States |
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